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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B8817157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) for chromium chloride, with a particular focus on its toxicological properties,

experimental safety protocols, and the cellular mechanisms underlying its effects. This

document is intended to serve as an essential resource for laboratory personnel and

researchers engaged in work that involves this chemical compound.

Section 1: Chemical and Physical Properties
Chromium chloride, most commonly available as chromium(III) chloride (CrCl₃) and its

hexahydrate form (CrCl₃·6H₂O), presents as a purple anhydrous solid or a dark green

crystalline hexahydrate.[1] A thorough understanding of its physical and chemical

characteristics is fundamental to its safe handling and use in a research environment.
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Property
Anhydrous Chromium(III)
Chloride

Chromium(III) Chloride
Hexahydrate

Chemical Formula CrCl₃[2] CrCl₃·6H₂O[3]

Molar Mass 158.36 g/mol [2] 266.45 g/mol [3]

Appearance Purple, crystalline solid Dark green, crystalline solid

Melting Point 1152 °C 83 °C

Boiling Point 1300 °C (decomposes) Not available

Density 2.87 g/cm³ 1.76 g/cm³

Solubility in Water Slightly soluble Soluble

Odor Odorless Odorless

pH 2.4 (0.2M solution) 2-3 (5% aqueous solution)

Section 2: Hazard Identification and Classification
Chromium chloride is classified as a hazardous substance with multiple routes of potential

exposure and associated health effects. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a standardized framework for

communicating these hazards.

Hazard Class GHS Category Hazard Statement

Acute Oral Toxicity Category 4 Harmful if swallowed

Skin Corrosion/Irritation Category 1
Causes severe skin burns and

eye damage

Skin Sensitization Category 1
May cause an allergic skin

reaction

Corrosive to Metals Category 1 May be corrosive to metals

Chronic Aquatic Toxicity Category 2
Toxic to aquatic life with long

lasting effects
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Signal Word: Warning

Section 3: Toxicological Data
The toxicological profile of chromium chloride is a critical aspect of its safety assessment.

The following table summarizes key quantitative data.

Metric Value Species Route Reference

LD50 (Oral) 1790 mg/kg Rat Oral

LD50 (Oral) 440 mg/kg Rat Oral

LC50 (Aquatic) 63.3 mg/L (48h) Daphnia magna -

EC50 (Aquatic) 2 mg/L (96h)
Selenastrum

capricornutum
-

Section 4: Experimental Protocols for Toxicity
Testing
A comprehensive understanding of the methodologies used to generate toxicological data is

essential for interpreting its significance. The following are detailed protocols for key toxicity

assessments.

Acute Oral Toxicity (LD50) Determination - OECD
Guideline 425 (Up-and-Down Procedure)
This method is a sequential dosing procedure that allows for the estimation of the LD50 with a

reduced number of animals compared to traditional methods.

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Experimental Workflow:
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Start: Select initial dose
(based on preliminary data) Dose a single animal Observe for 48 hours

(mortality/morbidity)

Animal survived?Yes

Animal died?
No

Increase dose for next animal
(by a defined factor)

Decrease dose for next animal
(by a defined factor)

Continue dosing sequentially
(typically 4-6 animals)

Calculate LD50
(Maximum Likelihood Method) End

Click to download full resolution via product page

Caption: Workflow for LD50 determination using the Up-and-Down Procedure.

Methodology:

Animal Selection: Healthy, young adult rodents of a single sex (typically females, as they are

often slightly more sensitive) are used. Animals are fasted prior to dosing.

Dose Administration: The test substance is administered orally in a single dose via gavage.

Sequential Dosing: A single animal is dosed at a time. If the animal survives, the dose for the

next animal is increased by a constant factor. If the animal dies, the dose for the next animal

is decreased by the same factor.

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.

LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on

the pattern of survivals and deaths.

Skin Sensitization Assessment - OECD Guideline 442B
(Local Lymph Node Assay: BrdU-ELISA)
This in vivo method assesses the potential of a substance to induce skin sensitization by

measuring the proliferation of lymphocytes in the draining lymph nodes.

Objective: To determine the skin sensitization potential of a substance.
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Methodology:

Animal Model: Typically, mice are used for this assay.

Test Substance Application: The test substance is applied topically to the dorsum of both

ears for three consecutive days.

BrdU Administration: On day 5, a solution of 5-bromo-2'-deoxyuridine (BrdU) is injected

intraperitoneally. BrdU is a thymidine analog that is incorporated into the DNA of proliferating

cells.

Lymph Node Excision: On day 6, the draining auricular lymph nodes are excised.

Cell Proliferation Measurement: A single-cell suspension is prepared from the lymph nodes,

and the incorporated BrdU is measured using an ELISA-based method.

Stimulation Index (SI) Calculation: The SI is calculated as the ratio of the mean BrdU

incorporation in the test group to that in the vehicle control group. A substance is classified

as a sensitizer if the SI is ≥ 1.6.

Section 5: Signaling Pathways of Chromium-
Induced Toxicity
Chromium compounds, particularly hexavalent chromium (Cr(VI)), which can be intracellularly

reduced to trivalent chromium (Cr(III)), exert their toxic effects through complex and

multifactorial mechanisms. These involve the generation of reactive oxygen species (ROS),

DNA damage, and the dysregulation of key cellular signaling pathways.

General Mechanism of Chromium-Induced Cellular
Damage
The following diagram illustrates the overarching mechanism by which chromium induces

cellular toxicity.
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Caption: Cellular uptake and toxicity mechanism of chromium.
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Dysregulation of the AMPK/PGC-1α Signaling Pathway
Recent studies have implicated the disruption of the AMPK/PGC-1α signaling pathway in

chromium-induced mitochondrial dysfunction and apoptosis, particularly in hepatocytes.

Signaling Pathway Diagram:
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Caption: Chromium-induced dysregulation of the AMPK/PGC-1α pathway.
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Exposure to Cr(VI) can lead to an increase in reactive oxygen species (ROS), which in turn can

inhibit the phosphorylation and activation of AMP-activated protein kinase (AMPK). The

subsequent downregulation of PGC-1α, a master regulator of mitochondrial biogenesis, results

in impaired mitochondrial function and can ultimately trigger apoptosis.

Section 6: Safe Handling, Storage, and Disposal
Handling: Use personal protective equipment (PPE) as required, including chemical-resistant

gloves, safety goggles, and a lab coat. Ensure adequate ventilation to avoid the formation of

dust. Do not eat, drink, or smoke when using this product.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. Chromium
chloride is deliquescent and hygroscopic, so it should be protected from moisture.

Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations. Do not allow this chemical to enter the environment.

Section 7: First Aid and Emergency Procedures
Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Get medical attention if irritation develops.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water. Call a physician or poison control center immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Fire-Fighting Measures: Use extinguishing media appropriate for the surrounding fire, such as

dry chemical, carbon dioxide, or water spray. When heated to decomposition, it may emit toxic

fumes of hydrogen chloride.

This technical guide is intended to supplement, not replace, the official Material Safety Data

Sheet provided by the manufacturer. Always refer to the specific MSDS for the product you are
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using for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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